Cas no 606082-16-0 (Piperidine, 4-(2-benzoxazolyl)-1-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI))

Piperidine, 4-(2-benzoxazolyl)-1-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI) structure
606082-16-0 structure
Product name:Piperidine, 4-(2-benzoxazolyl)-1-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI)
CAS No:606082-16-0
MF:C19H17F3N2O3S
MW:410.410094022751
CID:952466
PubChem ID:1430732

Piperidine, 4-(2-benzoxazolyl)-1-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 4-(2-benzoxazolyl)-1-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI)
    • 2-(1-{[4-(Trifluoromethyl)phenyl]sulfonyl}-4-piperidinyl)-1,3-ben zoxazole
    • 606082-16-0
    • 2-(1-{[4-(Trifluoromethyl)phenyl]sulfonyl}-4-piperidinyl)-1,3-benzoxazole
    • Inchi: InChI=1S/C19H17F3N2O3S/c20-19(21,22)14-5-7-15(8-6-14)28(25,26)24-11-9-13(10-12-24)18-23-16-3-1-2-4-17(16)27-18/h1-8,13H,9-12H2
    • InChI Key: GWVUNWCFYGBZKX-UHFFFAOYSA-N
    • SMILES: C1CN(CCC1C2=NC3=CC=CC=C3O2)S(=O)(=O)C4=CC=C(C=C4)C(F)(F)F

Computed Properties

  • Exact Mass: 410.091
  • Monoisotopic Mass: 410.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 636
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 71.8Ų

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